Cas no 166881-43-2 (Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine)

Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine is a protected glycine derivative widely used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the amino group, enabling selective deprotection under mild basic conditions. The 2,4,6-trimethoxybenzyl (Tmob) group serves as a robust protecting group for the carboxylic acid, offering stability under standard Fmoc-based solid-phase peptide synthesis (SPPS) conditions. This compound is particularly valuable for introducing glycine residues in complex peptide sequences while minimizing side reactions. Its high purity and compatibility with automated synthesizers make it a reliable choice for researchers in medicinal chemistry and bioconjugation. The Tmob group can be cleaved under acidic conditions, allowing for controlled deprotection when required.
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine structure
166881-43-2 structure
Product name:Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
CAS No:166881-43-2
MF:C24H21NO4
MW:387.42784
MDL:MFCD09952622
CID:135964
PubChem ID:56777269

Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-[(2,4,6-trimethoxyphenyl)methyl]-
    • Fmoc-TmbGly-OH
    • Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
    • 2-[9H-fluoren-9-ylmethoxycarbonyl-[(2,4,6-trimethoxyphenyl)methyl]amino]acetic acid
    • Fmoc-N-2 ,4,6 - trimethoxy-benzyl Glycine
    • FMOC-TMB-GLY-OH
    • (9H-Fluoren-9-yl)MethOxy]Carbonyl TmbGly-OH
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N-[(2,4,6-trimethoxyphenyl)methyl]glycine
    • I11523
    • PB48204
    • N-Fmoc-N-(2,4,6-trimethoxybenzyl)-DL-glycine
    • 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2,4,6-trimethoxyphenyl)methyl]amino)acetic acid
    • Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-[(2,4,6-trimethoxyphenyl)methyl]-
    • 166881-43-2
    • C27H27NO7
    • MFCD09952622
    • J-010314
    • SY066409
    • Fmoc-N-(2,4,6-trimethoxybenzyl)glycine
    • FMOC-N-2,4,6 - TRIMETHOXY-BENZYL GLYCINE
    • AKOS015911835
    • Fmoc-Tmb-Gly-OH, >=97.0% (HPLC)
    • CS-0150478
    • DS-10068
    • A920742
    • DB-287396
    • {[(9H-FLUOREN-9-YLMETHOXY)CARBONYL][(2,4,6-TRIMETHOXYPHENYL)METHYL]AMINO}ACETIC ACID
    • MDL: MFCD09952622
    • Inchi: InChI=1S/C27H27NO7/c1-32-17-12-24(33-2)22(25(13-17)34-3)14-28(15-26(29)30)27(31)35-16-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-13,23H,14-16H2,1-3H3,(H,29,30)
    • InChI Key: QRIVZMBKOCDKBU-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(CN(CC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C42)C(=C1)OC)OC

Computed Properties

  • Exact Mass: 477.17881
  • Monoisotopic Mass: 477.17875220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 676.8℃ at 760 mmHg
  • Solubility: Insuluble (2.4E-3 g/L) (25 ºC),
  • PSA: 94.53

Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: R25;R36/37/38
  • Safety Instruction: S26;S45
  • Hazardous Material Identification: T
  • Storage Condition:2-8°C

Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB313689-5 g
Fmoc-N-(2,4,6-trimethoxybenzyl)glycine, 95%; .
166881-43-2 95%
5g
€143.20 2022-06-11
Ambeed
A821972-5g
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 97%
5g
$63.0 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EJ987-200mg
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 97%
200mg
48.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EJ987-5g
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 97%
5g
457.0CNY 2021-07-12
TRC
F255250-1000mg
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2
1g
$ 655.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F94060-250mg
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 95%
250mg
¥52.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F94060-25g
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 95%
25g
¥1239.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F94060-1g
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 95%
1g
¥110.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F94060-10g
Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
166881-43-2 95%
10g
¥585.0 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-228221-500 mg
Fmoc-Tmb-Gly-OH,
166881-43-2
500MG
¥1,113.00 2023-07-10

Additional information on Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine

Comprehensive Overview of Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine (CAS No. 166881-43-2)

Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine (CAS No. 166881-43-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. This compound features a unique 2,4,6-trimethoxybenzyl (Tmb) group, which enhances its stability and solubility in organic solvents, making it a valuable building block for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and personalized medicine.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone of modern peptide chemistry, offering mild deprotection conditions and high compatibility with automated synthesizers. When combined with the Tmb moiety, Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine exhibits exceptional resistance to side reactions, a critical feature for synthesizing complex peptides with high purity. This aligns with current trends in green chemistry, where minimizing waste and improving yield efficiency are paramount. Users often inquire about its synthetic applications, storage conditions, and compatibility with other reagents, reflecting its practical importance in labs worldwide.

In the context of AI-driven drug design, Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine has gained attention as a tool for generating peptide libraries used in machine learning models. Its structural versatility allows for the creation of diverse molecular scaffolds, addressing the demand for high-throughput screening in cancer research and infectious disease studies. Searches for "peptide coupling reagents" or "Fmoc amino acid derivatives" often lead to this compound, underscoring its relevance in both academic and industrial settings.

From a technical perspective, the compound’s CAS No. 166881-43-2 serves as a unique identifier in regulatory and safety documentation, ensuring precise communication across global supply chains. Its molecular weight (449.47 g/mol) and melting point (≈150–155°C) are frequently cited in analytical protocols, while its solubility in DMF and DCM makes it ideal for SPPS workflows. Recent publications highlight its use in glycopeptide synthesis and bioconjugation, areas gaining traction due to their applications in vaccine development and targeted drug delivery.

Environmental and safety considerations are also prominent in user queries. While Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine is not classified as hazardous, proper handling under fume hoods and storage at 2–8°C are recommended to maintain stability. These precautions align with broader industry shifts toward sustainable lab practices, a topic increasingly searched alongside peptide synthesis optimization.

In summary, Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine (CAS No. 166881-43-2) bridges cutting-edge science and practical innovation, serving as a linchpin in peptide research. Its multifaceted applications—from AI-assisted drug discovery to biopharmaceutical production—make it a compound of enduring interest, as reflected in its persistent visibility across scientific literature and online search trends.

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(CAS:166881-43-2)Fmoc-N-(2,4,6-trimethoxybenzyl)-glycine
A920742
Purity:99%
Quantity:25g
Price ($):160.0